Mycophenolic acid acyl glucuronide

• CAS: 99043-04-6
• Synonyms: 1-[(4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-1-oxo-4-hexenoate] β-D-Glucopyranuronic Acid
• Molecular Formula: C₂₃H₂₈O₁₂
• Molecular Weight: 496.5 g/mol
• SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
• InChI: InChI=1S/C23H28O12/c1-9(4-6-11-15(25)14-12(8-33-22(14)31)10(2)19(11)32-3)5-7-13(24)34-23-18(28)16(26)17(27)20(35-23)21(29)30/h4,16-18,20,23,25-28H,5-8H2,1-3H3,(H,29,30)/b9-4+/t16-,17-,18+,20-,23+/m0/s1
• InChIKey: QBMSTEZXAMABFF-UEARNRKISA-N

Validating LC-MS/MS TDM for mycophenolate? MPAG standards cannot substitute for AcMPAG due to distinct chromatographic and MS transitions. This high-purity AcMPAG (CAS 99043-04-6) resolves this: • Quantification: 0.5-30 μg/mL serum, 0.156-10 μg/mL plasma with unique MRM transitions • 2.5-fold stronger tubulin polymerization vs MPA; IMPDH II IC₅₀: 301.7 μg/L • Unique IL-6/TNF-α induction in mononuclear leukocytes (absent in MPA/MPAG) • Covalent albumin adducts (r=0.70, p<0.05)-cumulative exposure biomarker Fully characterized. Standard global shipping.

Mycophenolic Acid Acyl-β-D-Glucuronide (CAS 99043-04-6): Immunosuppressant Metabolite with Differential IMPDH Inhibition and Protein Reactivity Profile

Mycophenolic acid acyl-β-D-glucuronide (AcMPAG; CAS 99043-04-6) is a minor, pharmacologically active acyl glucuronide metabolite of the immunosuppressant mycophenolic acid (MPA), formed via UDP-glucuronosyltransferase (UGT)-mediated conjugation [1]. Unlike the major, inactive phenolic glucuronide (7-O-MPAG), AcMPAG retains immunosuppressive activity through inosine monophosphate dehydrogenase (IMPDH) inhibition while also exhibiting distinct IMPDH-independent antiproliferative mechanisms and protein-reactive properties that differentiate it from both MPA and MPAG [2][3].

Acyl glucuronide metabolite with retained IMPDH inhibition and distinct tubulin polymerization activity – supports metabolite-specific mechanism studies

Protein-reactive species via acyl migration; suitable for covalent adduct monitoring and acyl glucuronide safety research

Certified high-purity reference material for dedicated LC-MS/MS bioanalytical method development; requires independent calibration from MPA/MPAG

• [1] Shipkova M, Armstrong VW, Wieland E, Oellerich M. Acyl glucuronide drug metabolites: toxicological and analytical implications. Ther Drug Monit. 2003;25(1):1-16. doi:10.1097/00007691-200302000-00001 View Source
• [2] Gensburger O, Vanholder R, Delanghe J, et al. Effect of mycophenolate acyl-glucuronide on human recombinant type 2 inosine monophosphate dehydrogenase. Clin Chem. 2009;55(5):986-993. doi:10.1373/clinchem.2008.113936 View Source
• [3] Feichtiger H, Wieland E, Armstrong VW, Shipkova M. The acyl glucuronide metabolite of mycophenolic acid induces tubulin polymerization in vitro. Clin Biochem. 2010;43(1-2):208-213. doi:10.1016/j.clinbiochem.2009.08.023 View Source

Why Mycophenolic Acid Acyl Glucuronide Cannot Be Replaced by In-Class Analogs in Quantitative Assays and Mechanistic Studies

Substitution of AcMPAG with MPA or MPAG is analytically and pharmacologically invalid. AcMPAG requires distinct chromatographic resolution due to its unique retention time and mass spectrometric transitions in LC-MS/MS assays [1]. Pharmacologically, AcMPAG acts as a 12-fold weaker IMPDH II inhibitor than MPA (IC₅₀: 301.7 vs 25.6 μg/L) yet exhibits 2.5-fold stronger tubulin polymerization induction and uniquely triggers IL-6/TNF-α release from human mononuclear leukocytes—activities completely absent in MPAG and quantitatively distinct from MPA [2][3][4]. These divergent properties preclude interchangeable use in research, bioanalysis, or drug safety investigations.

MPA substitution misses non-canonical activities

AcMPAG exhibits tubulin polymerization induction and cytokine release that are absent or weaker in MPA; pharmacological profile does not transfer directly.

MPAG lacks acyl migration reactivity

The phenolic glucuronide MPAG does not undergo acyl migration or form covalent protein adducts, making it unsuitable for protein reactivity studies.

Bioanalytical interchange compromises quantification

Different linear ranges and retention times prevent direct substitution in LC-MS/MS methods; dedicated AcMPAG calibrators are required.

• [1] Merrigan SD, Kish-Trier E, Seegmiller JC, Johnson-Davis KL. LC–MS/MS method for quantitation of mycophenolic acid, mycophenolic acid acyl-glucuronide, and 7-O-mycophenolic acid glucuronide in serum. Clinical Mass Spectrometry. 2017;3:41-48. doi:10.1016/j.clinms.2016.12.002 View Source
• [2] Gensburger O, Vanholder R, Delanghe J, et al. Effect of mycophenolate acyl-glucuronide on human recombinant type 2 inosine monophosphate dehydrogenase. Clin Chem. 2009;55(5):986-993. doi:10.1373/clinchem.2008.113936 View Source
• [3] Feichtiger H, Wieland E, Armstrong VW, Shipkova M. The acyl glucuronide metabolite of mycophenolic acid induces tubulin polymerization in vitro. Clin Biochem. 2010;43(1-2):208-213. doi:10.1016/j.clinbiochem.2009.08.023 View Source
• [4] Wieland E, Shipkova M, Schellhaas U, et al. Induction of cytokine release by the acyl glucuronide of mycophenolic acid: a link to side effects? Clin Biochem. 2000;33(2):107-113. doi:10.1016/S0009-9120(99)00101-0 View Source

Mycophenolic Acid Acyl Glucuronide (CAS 99043-04-6): Head-to-Head Comparative Performance Data Versus MPA and MPAG

IMPDH II Inhibition Potency: AcMPAG Exhibits 12-Fold Higher IC₅₀ and 8–10× Higher Ki Than MPA

AcMPAG inhibits recombinant human IMPDH II with an IC₅₀ of 301.7 μg/L, compared to 25.6 μg/L for MPA—a 12-fold difference [1]. The inhibition constants (Kᵢ) for AcMPAG were 382.0 nmol/L (vs NAD) and 511.0 nmol/L (vs IMP), whereas MPA's Kᵢ values were 50.8 nmol/L and 57.7 nmol/L, representing 7.5× and 8.9× higher values, respectively [1]. MPAG showed no significant inhibition [1]. AcMPAG acts via the same uncompetitive mechanism as MPA, but its contribution at pharmacological concentrations is negligible when co-incubated with MPA [1].

IMPDH II inhibition

Head-to-head

IC₅₀ 301.7 μg/L vs MPA 25.6 μg/L (12×); Kᵢ 382–511 nM vs 50.8–57.7 nM

Supports weak IMPDH inhibition endpoint context; co-incubation with MPA negligible

Recombinant human IMPDH II; uncompetitive mechanism

Evidence Dimension	IMPDH II inhibition (IC₅₀ and Kᵢ)
Target Compound Data	IC₅₀ = 301.7 μg/L; Kᵢ (NAD) = 382.0 nmol/L; Kᵢ (IMP) = 511.0 nmol/L
Comparator Or Baseline	MPA: IC₅₀ = 25.6 μg/L; Kᵢ (NAD) = 50.8 nmol/L; Kᵢ (IMP) = 57.7 nmol/L
Quantified Difference	AcMPAG IC₅₀ 12× higher; Kᵢ 7.5–8.9× higher than MPA
Conditions	Recombinant human IMPDH II assay; spectrophotometric NADH formation

Why This Matters

AcMPAG is a significantly weaker IMPDH inhibitor than MPA, confirming that it cannot substitute for MPA in immunosuppressive potency assays and that its pharmacological activity in vivo is minimal via this canonical pathway.

• [1] Gensburger O, Vanholder R, Delanghe J, et al. Effect of mycophenolate acyl-glucuronide on human recombinant type 2 inosine monophosphate dehydrogenase. Clin Chem. 2009;55(5):986-993. doi:10.1373/clinchem.2008.113936 View Source

Tubulin Polymerization Induction: AcMPAG Exerts 2.5-Fold Stronger Effect Than MPA, Implicating IMPDH-Independent Antiproliferative Activity

In a bovine tubulin polymerization assay with GTP, AcMPAG induced polymerization that was dose-dependent and approximately 2.5-fold stronger than that of MPA (n=4; p<0.05) [1]. At 100 μM, AcMPAG produced a significantly greater polymerization response than 100 μM MPA, while MPAG at 100 μM had no effect [1]. Paclitaxel (10 μM) served as a positive control and was stronger than both [1].

Tubulin polymerization

Head-to-head

~2.5× stronger polymerization than MPA at 100 μM (p<0.05); MPAG inactive

Indicates IMPDH-independent antiproliferative mechanism context

Bovine tubulin + GTP; absorbance at 340 nm

Evidence Dimension	Tubulin polymerization induction (extent)
Target Compound Data	100 μM AcMPAG: ~2.5× stronger than MPA
Comparator Or Baseline	MPA (100 μM) and MPAG (100 μM) as comparators; MPAG had no effect
Quantified Difference	AcMPAG effect ~2.5× greater than MPA (p<0.05)
Conditions	Bovine tubulin + GTP; polymerization monitored at 340 nm

Why This Matters

AcMPAG possesses a unique, IMPDH-independent mechanism of antiproliferative action via tubulin polymerization that is not shared by MPAG and is quantitatively stronger than MPA, justifying its separate procurement for studies on MPA's non-canonical effects.

• [1] Feichtiger H, Wieland E, Armstrong VW, Shipkova M. The acyl glucuronide metabolite of mycophenolic acid induces tubulin polymerization in vitro. Clin Biochem. 2010;43(1-2):208-213. doi:10.1016/j.clinbiochem.2009.08.023 View Source

Proinflammatory Cytokine Release: AcMPAG Uniquely Induces IL-6 and TNF-α in Human Mononuclear Leukocytes; MPA and MPAG Do Not

Incubation of human mononuclear leukocytes with AcMPAG induced significant release of IL-6 and TNF-α, as well as upregulation of their mRNA expression [1]. In contrast, MPA and MPAG did not induce cytokine release under identical conditions [1]. This proinflammatory activity is unique to AcMPAG among the MPA metabolites and has been proposed as a potential mechanism for MPA-related adverse effects [1].

Cytokine release

Head-to-head

AcMPAG induces IL-6/TNF-α release; MPA and MPAG show no induction

Unique metabolite-specific proinflammatory research endpoint

Human mononuclear leukocytes in vitro

Evidence Dimension	Cytokine release (IL-6, TNF-α) and mRNA expression
Target Compound Data	Significant induction of IL-6 and TNF-α release and mRNA expression
Comparator Or Baseline	MPA and MPAG: no induction of cytokine release
Quantified Difference	Qualitative difference: AcMPAG positive; MPA and MPAG negative
Conditions	Human mononuclear leukocytes in vitro

Why This Matters

AcMPAG is the only MPA metabolite with demonstrated proinflammatory cytokine induction capacity, making it essential for investigating the mechanistic basis of MPA-associated adverse events and for differentiating metabolite-specific toxicities in safety pharmacology studies.

• [1] Wieland E, Shipkova M, Schellhaas U, et al. Induction of cytokine release by the acyl glucuronide of mycophenolic acid: a link to side effects? Clin Biochem. 2000;33(2):107-113. doi:10.1016/S0009-9120(99)00101-0 View Source

Cyclosporine Modulates AcMPAG/MPA Ratio: Concentration-Dependent Increase (r=0.75, p<0.01) in Kidney Transplant Recipients

In stable kidney transplant recipients, the trough concentration ratio of AcMPAG to MPA (AcMPAG/MPA) was significantly correlated with cyclosporine trough concentrations (C₀) (r = 0.75, p < 0.01) [1]. Cyclosporine-treated patients had significantly higher AcMPAG C₀ than tacrolimus-treated patients (p = 0.04) [1]. In contrast, tacrolimus C₀ showed no correlation with AcMPAG/MPA [1]. The MPAG/MPA ratio was similarly correlated with cyclosporine C₀ (r = 0.81, p < 0.01) [1].

Cyclosporine interaction

Head-to-head

AcMPAG/MPA ratio correlates with cyclosporine C₀ (r=0.75, p<0.01); no correlation with tacrolimus

Cyclosporine co-therapy modulates AcMPAG exposure; research PK interaction context

Stable kidney transplant recipients; n=18 (CsA) vs 17 (TAC)

Evidence Dimension	AcMPAG/MPA trough concentration ratio vs. immunosuppressant co-therapy
Target Compound Data	AcMPAG/MPA ratio correlated with cyclosporine C₀ (r=0.75, p<0.01); AcMPAG C₀ higher in CyA vs Tac groups (p=0.04)
Comparator Or Baseline	Tacrolimus co-therapy: no correlation with AcMPAG/MPA ratio
Quantified Difference	Cyclosporine causes concentration-dependent increase; tacrolimus does not
Conditions	Stable kidney transplant recipients; cyclosporine (n=18) vs tacrolimus (n=17)

Why This Matters

AcMPAG exposure is significantly modulated by co-administered cyclosporine but not tacrolimus, necessitating its separate quantification in pharmacokinetic studies and therapeutic drug monitoring when cyclosporine is used, and highlighting that AcMPAG cannot be inferred from MPA levels alone.

• [1] Kagaya H, Miura M, Satoh S, et al. Cyclosporine concentration-dependent increase in concentration ratio of mycophenolic acid acyl and phenol glucuronides to mycophenolic acid in stable kidney transplant recipients. Clin Biochem. 2008;41(14-15):1160-1163. doi:10.1016/j.clinbiochem.2008.07.002 View Source

Analytical Quantification Range: AcMPAG Requires Distinct Linear Ranges in LC-MS/MS Methods Compared to MPA and MPAG

Validated LC-MS/MS methods demonstrate that AcMPAG, MPA, and MPAG require distinct linear quantification ranges in serum: 0.5–30.0 μg/mL for MPA, 4.7–300 μg/mL for MPAG, and 0.5–30.0 μg/mL for AcMPAG (r ≥ 0.990) [1]. In another U-HPLC–MS/MS assay for human plasma and urine, the reliable response ranges were 0.097–200 μg/mL for MPA and MPAG, but only 0.156–10 μg/mL for AcMPAG [2]. Inter-day precision (CV) for AcMPAG was 1.6–8.6% [2].

LC-MS/MS range

Cross-study comparable

AcMPAG linear range 0.5–30 μg/mL (serum); 0.156–10 μg/mL (plasma); upper limit 3–20× lower than MPA/MPAG

Dedicated calibration ranges required; cannot use MPA-based assay

Inter-day CV 1.6–8.6%; MRM positive ESI

Evidence Dimension	LC-MS/MS linear quantification range (serum/plasma)
Target Compound Data	0.5–30.0 μg/mL (serum) [1]; 0.156–10 μg/mL (plasma) [2]
Comparator Or Baseline	MPA: 0.5–30.0 μg/mL (serum); 0.097–200 μg/mL (plasma). MPAG: 4.7–300 μg/mL (serum); 0.097–200 μg/mL (plasma)
Quantified Difference	AcMPAG upper limit of quantification 3–20× lower than MPA/MPAG in plasma
Conditions	LC-MS/MS with MRM in positive ESI mode; serum or EDTA plasma

Why This Matters

AcMPAG circulates at lower concentrations than MPA and MPAG, requiring dedicated calibration ranges in bioanalytical methods. Using an MPA-calibrated assay for AcMPAG would result in inaccurate quantification, making purified AcMPAG reference material essential for method development and validation.

• [1] Merrigan SD, Kish-Trier E, Seegmiller JC, Johnson-Davis KL. LC–MS/MS method for quantitation of mycophenolic acid, mycophenolic acid acyl-glucuronide, and 7-O-mycophenolic acid glucuronide in serum. Clinical Mass Spectrometry. 2017;3:41-48. doi:10.1016/j.clinms.2016.12.002 View Source
• [2] Kuhn J, Prante C, Schönfeld S, et al. A high-throughput U-HPLC–MS/MS assay for the quantification of mycophenolic acid and its major metabolites mycophenolic acid glucuronide and mycophenolic acid acyl-glucuronide in human plasma and urine. J Chromatogr B. 2012;883-884:136-143. doi:10.1016/j.jchromb.2011.07.019 View Source

Plasma Protein Adduct Formation: AcMPAG Covalently Binds to Albumin in Pediatric Renal Transplant Recipients, Correlating with AUC (r=0.70, p<0.05)

In pediatric renal transplant recipients receiving mycophenolate mofetil, AcMPAG-albumin adducts (AcMPAG-Alb) were detected by Western blot in all patient samples [1]. AcMPAG-Alb levels correlated significantly with AcMPAG AUC₁₂ₕ (r = 0.70, p < 0.05) and with plasma albumin concentration (r = 0.40, p < 0.05) [1]. Median AcMPAG AUC₁₂ₕ was 10.3% (range 4.6–45.5%) of MPA AUC₁₂ₕ in molar equivalents [1]. This property stems from the intrinsic reactivity of acyl glucuronides, which undergo acyl migration and form covalent adducts with proteins—a characteristic not shared by ether glucuronides like MPAG [2].

Albumin adducts

Class-level

AcMPAG-Alb adducts detected in all pediatric transplant recipients; correlation with AUC (r=0.70, p<0.05)

Acyl glucuronide reactivity context; supports protein adduct monitoring in research

MPAG (ether glucuronide) lacks acyl migration

Evidence Dimension	Covalent protein adduct formation in vivo
Target Compound Data	AcMPAG-Alb adducts detected in all patients; correlation with AcMPAG AUC₁₂ₕ: r=0.70 (p<0.05)
Comparator Or Baseline	MPAG (ether glucuronide) does not undergo acyl migration and lacks this reactivity (class-level inference)
Quantified Difference	AcMPAG forms covalent adducts; MPAG does not
Conditions	Pediatric renal transplant recipients; Western blot analysis of plasma albumin

Why This Matters

AcMPAG's acyl glucuronide structure confers protein-reactive properties that may underlie idiosyncratic adverse reactions. This distinguishes it from MPAG and makes it a critical analyte for investigating MPA-related toxicities and for assessing the safety profile of carboxylic acid-containing drug candidates.

• [1] Shipkova M, Armstrong VW, Weber L, et al. Pharmacokinetics and protein adduct formation of the pharmacologically active acyl glucuronide metabolite of mycophenolic acid in pediatric renal transplant recipients. Ther Drug Monit. 2002;24(3):390-399. doi:10.1097/00007691-200206000-00011 View Source
• [2] Regan SL, Maggs JL, Hammond TG, Lambert C, Williams DP, Park BK. Acyl glucuronides: the good, the bad and the ugly. Biopharm Drug Dispos. 2010;31(7):367-395. doi:10.1002/bdd.720 View Source

Mycophenolic Acid Acyl Glucuronide (99043-04-6): Evidence-Based Application Scenarios for Research and Bioanalysis

LC-MS/MS Method Development and Validation as a Certified Analytical Reference Standard

AcMPAG is required as a certified reference material for developing and validating LC-MS/MS methods for therapeutic drug monitoring of mycophenolate mofetil. Its distinct quantification range (0.5–30 μg/mL in serum; 0.156–10 μg/mL in plasma) and unique MRM transitions necessitate separate calibration curves that cannot be inferred from MPA or MPAG standards [1][2]. Procuring high-purity AcMPAG enables accurate quantification in pharmacokinetic studies, particularly when assessing cyclosporine-induced increases in AcMPAG/MPA ratios (r=0.75, p<0.01) [3].

In Vitro Pharmacology: Dissecting IMPDH-Independent Antiproliferative Mechanisms

AcMPAG is essential for investigating IMPDH-independent antiproliferative pathways. Its 2.5-fold stronger induction of tubulin polymerization relative to MPA (p<0.05) provides a robust assay endpoint for studying non-canonical mechanisms of mycophenolic acid [1]. Because MPAG is completely inactive in this assay, AcMPAG is the only MPA metabolite capable of interrogating tubulin-mediated cell cycle effects.

Immunotoxicity and Adverse Event Research: Cytokine Release and Protein Adduction Studies

AcMPAG uniquely induces IL-6 and TNF-α release from human mononuclear leukocytes—an activity absent in MPA and MPAG [1]. This makes AcMPAG the metabolite of choice for investigating the proinflammatory basis of MPA-associated gastrointestinal and other adverse effects. Additionally, AcMPAG forms covalent albumin adducts in vivo (r=0.70 correlation with AUC; p<0.05), providing a biomarker for cumulative exposure and a tool for studying acyl glucuronide-mediated idiosyncratic drug reactions [2].

Drug Interaction Studies: Quantifying Cyclosporine-Mediated Alterations in Metabolite Disposition

Cyclosporine co-administration significantly elevates AcMPAG trough concentrations and AcMPAG/MPA ratios (r=0.75, p<0.01), whereas tacrolimus does not [1]. AcMPAG is therefore required as an analytical standard in clinical pharmacokinetic studies evaluating drug-drug interactions in transplant regimens, enabling accurate assessment of how concomitant immunosuppressants modulate the exposure to this pharmacologically active, protein-reactive metabolite.

Application

Selection Property

Validation Focus

Bioanalytical method development for pharmacokinetic research

High-purity metabolite reference standard, dedicated calibration range

Distinct LC-MS/MS transitions and linearity verification; independent calibration from MPA/MPAG

IMPDH-independent antiproliferative mechanism studies

Tubulin polymerization induction activity

Tubulin polymerization assay context; comparison with MPA and MPAG inactivity

Inflammatory mediator and protein adduct research

Unique cytokine release and covalent albumin adduct formation

IL-6/TNF-α release in human leukocytes; albumin adduct detection and AUC correlation

Pharmacokinetic interaction research with cyclosporine

AcMPAG/MPA ratio modulation by co-administered immunosuppressant

Cyclosporine exposure context; correlation analysis and distinction from tacrolimus effect

• [1] Merrigan SD, Kish-Trier E, Seegmiller JC, Johnson-Davis KL. LC–MS/MS method for quantitation of mycophenolic acid, mycophenolic acid acyl-glucuronide, and 7-O-mycophenolic acid glucuronide in serum. Clinical Mass Spectrometry. 2017;3:41-48. doi:10.1016/j.clinms.2016.12.002 View Source
• [2] Kuhn J, Prante C, Schönfeld S, et al. A high-throughput U-HPLC–MS/MS assay for the quantification of mycophenolic acid and its major metabolites mycophenolic acid glucuronide and mycophenolic acid acyl-glucuronide in human plasma and urine. J Chromatogr B. 2012;883-884:136-143. doi:10.1016/j.jchromb.2011.07.019 View Source
• [3] Kagaya H, Miura M, Satoh S, et al. Cyclosporine concentration-dependent increase in concentration ratio of mycophenolic acid acyl and phenol glucuronides to mycophenolic acid in stable kidney transplant recipients. Clin Biochem. 2008;41(14-15):1160-1163. doi:10.1016/j.clinbiochem.2008.07.002 View Source
• [4] Feichtiger H, Wieland E, Armstrong VW, Shipkova M. The acyl glucuronide metabolite of mycophenolic acid induces tubulin polymerization in vitro. Clin Biochem. 2010;43(1-2):208-213. doi:10.1016/j.clinbiochem.2009.08.023 View Source
• [5] Wieland E, Shipkova M, Schellhaas U, et al. Induction of cytokine release by the acyl glucuronide of mycophenolic acid: a link to side effects? Clin Biochem. 2000;33(2):107-113. doi:10.1016/S0009-9120(99)00101-0 View Source
• [6] Shipkova M, Armstrong VW, Weber L, et al. Pharmacokinetics and protein adduct formation of the pharmacologically active acyl glucuronide metabolite of mycophenolic acid in pediatric renal transplant recipients. Ther Drug Monit. 2002;24(3):390-399. doi:10.1097/00007691-200206000-00011 View Source